Cas no 116289-53-3 (1H,3H-Pyrrolo[1,2-c]thiazole-7-carboxamide,N-(3-benzoylphenyl)-3-(3-pyridinyl)-, (+)-)

• Product Name: 1H,3H-Pyrrolo[1,2-c]thiazole-7-carboxamide,N-(3-benzoylphenyl)-3-(3-pyridinyl)-, (+)-
• CAS No: 116289-53-3
• MF: C₂₅H₁₉N₃O₂S
• MW: 425.502264261246
• CID: 141785
• PubChem ID: 65927
• Update Time: 2025-09-22

1H,3H-Pyrrolo[1,2-c]thiazole-7-carboxamide,N-(3-benzoylphenyl)-3-(3-pyridinyl)-, (+)- Chemical and Physical Properties

Names and Identifiers

• 1H,3H-Pyrrolo[1,2-c]thiazole-7-carboxamide,N-(3-benzoylphenyl)-3-(3-pyridinyl)-, (+)-
• N-(3-benzoylphenyl)-3-pyridin-3-yl-1,3-dihydropyrrolo[1,2-c][1,3]thiazole-7-carboxamide
• TULOPAFANT
• RP59227
• RP-59227
• Tulopafantum
• UNII-IQ3Q8N1287
• RP 59228
• CHEMBL64449
• (+)-N-(3-benzoylphenyl)-3-(3-pyridyl)-1H,2H-pyrrolo[1,2-c]thiazole-7-carboxamide
• HY-101594
• DTXSID70869601
• N-(3-benzoylphenyl)-3-(3-pyridyl)-1H,3H-pyrrolo[1,2-c]thiazole-7-carboxamide
• N-(3-benzoylphenyl)-3-(pyridin-3-yl)-1H,3H-pyrrolo[1,2-c]thiazole-7-carboxamide
• (+)-N-(3-Benzoylphenyl)-3-(pyridin-3-yl)-1H,3H-pyrrolo[1,2-c]thiazole-7-carboxamide
• RP-58467
• AKOS040742787
• 116289-53-3
• RP 59227
• 59227-RP
• N-(3-benzoylphenyl)-3-(pyridin-3-yl)-1H,3H-pyrrolo[1,2-c][1,3]thiazole-7-carboxamide
• PQQFNXGONTVQLM-UHFFFAOYSA-N
• CS-6662
• Oprea1_615499
• PDSP2_000719
• NS00124462
• SCHEMBL10691923
• BDBM50038766
• SCHEMBL9120809
• PDSP1_000729
• 3-Pyridin-3-yl-1H-pyrrolo[1,2-c]thiazole-7-carboxylic acid (3-benzoyl-phenyl)-amide
• N-(3-benzoylphenyl)-3-(3-pyridyl)-1H,3H-pyrrolo(1,2-c)-thiazolo-7-carboxamide
• DA-78701
• REA28953

• Inchi： 1S/C25H19N3O2S/c29-23(17-6-2-1-3-7-17)18-8-4-10-20(14-18)27-24(30)21-11-13-28-22(21)16-31-25(28)19-9-5-12-26-15-19/h1-15,25H,16H2,(H,27,30)
• InChI Key： PQQFNXGONTVQLM-UHFFFAOYSA-N
• SMILES： S1CC2=C(C(NC3C=CC=C(C(C4C=CC=CC=4)=O)C=3)=O)C=CN2C1C1C=NC=CC=1

Computed Properties

• Exact Mass: 425.12000
• Monoisotopic Mass: 425.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.8
• Topological Polar Surface Area: 89.3A^2

Experimental Properties

• Color/Form: Solid
• Density: 1.3±0.1 g/cm3
• Boiling Point: 613.3±55.0 °C at 760 mmHg
• Flash Point: 324.7±31.5 °C
• Refractive Index: 1.702
• PSA: 89.29000
• LogP: 5.23310
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

1H,3H-Pyrrolo[1,2-c]thiazole-7-carboxamide,N-(3-benzoylphenyl)-3-(3-pyridinyl)-, (+)- Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones